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Compound of Interest

Compound Name: 2,2'-Bithiophene

Cat. No.: B032781

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth health and safety information for 2,2'-Bithiophene (CAS No. 492-
97-7), a heterocyclic organic compound utilized as a building block in the synthesis of organic
electronics and pharmaceuticals.[1][2] Due to its chemical properties and potential for reactivity,
a thorough understanding of its hazard profile and safe handling procedures is essential for all
personnel working with this compound.

Hazard Identification and Classification

2,2'-Bithiophene is classified as a hazardous substance according to the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS). The primary hazards are
associated with its irritant properties.

GHS Classification Summary
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Hazard Class Category Hazard Statement
s H315: Causes skin irritation[3]
Skin Irritation 2
[4]
L H319: Causes serious eye
Eye Irritation 2

irritation[3][4]

Specific target organ toxicity —

Single exposure

H335: May cause respiratory
irritation[3][4]

Acute Toxicity, Oral (potential) 4

H302: Harmful if swallowed[5]

Acute Toxicity, Dermal

(potential)

H312: Harmful in contact with
skin[5]

Acute Toxicity, Inhalation

(potential)

H332: Harmful if inhaled[5]

Signal Word: Warning[3]

Hazard Pictogram:

e GHSO07 (Exclamation Mark)[3]

Precautionary Statements:

A comprehensive list of precautionary statements is provided in the Safety Data Sheet (SDS)
for 2,2'-Bithiophene. Key statements include:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[6]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[6]
e P302 + P352: IF ON SKIN: Wash with plenty of water.[3]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[3]

e P312: Call a POISON CENTER or doctor if you feel unwell.[3]
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Physical and Chemical Properties

Understanding the physical and chemical properties of 2,2'-Bithiophene is crucial for its safe
handling and storage.

Physical and Chemical Data for 2,2'-Bithiophene

Property Value

Chemical Formula CsHeS2[3]

Molar Mass 166.26 g/mol [7]

Appearance Colorless to yellow or greenish solid/liquid[3][7]
Melting Point 31.1 - 33 °C[7]

Boiling Point 260 °CJ[3]

Flash Point 110 °C (closed cup)[3]

Density 1.44 g/lcm3[7]

Solubility in Water Insoluble[1]

Toxicological Information

While specific quantitative toxicity data such as LD50 values for 2,2'-Bithiophene are not
readily available in published literature, the GHS classification indicates that it is an irritant to
the skin, eyes, and respiratory system.[3][8] The metabolism of thiophene-containing
compounds can sometimes lead to the formation of reactive metabolites, which may be
associated with toxicity.[9][10]

Experimental Protocols for Hazard Assessment

The hazard classifications of 2,2'-Bithiophene are determined through standardized
experimental protocols. The following are detailed methodologies for key toxicological
assessments.
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Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

This test evaluates the potential of a substance to cause reversible inflammatory changes to
the skin.

Experimental Workflow for Acute Dermal Irritation

Click to download full resolution via product page

Caption: Workflow for OECD 404 Acute Dermal Irritation Testing.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

This protocol assesses the potential of a substance to produce reversible or irreversible
changes in the eye.

Experimental Workflow for Acute Eye Irritation
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Caption: Workflow for OECD 405 Acute Eye Irritation Testing.[11][12]

Safe Handling and Storage

Adherence to proper handling and storage protocols is critical to minimize exposure and
ensure laboratory safety.

o Engineering Controls: Handle 2,2'-Bithiophene in a well-ventilated area, preferably in a
chemical fume hood.[3]

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[3]
o Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber).[3]

o Skin and Body Protection: Wear a lab coat, and in cases of potential significant exposure,
consider additional protective clothing.

o Respiratory Protection: If ventilation is inadequate or for spill cleanup, use a NIOSH-
approved respirator with an organic vapor cartridge.[3]
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» Hygiene Measures: Avoid eating, drinking, or smoking in work areas. Wash hands thoroughly
after handling.[3]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from
incompatible materials such as strong oxidizing agents.[12]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.

First Aid Procedures for 2,2'-Bithiophene Exposure

Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek medical attention if

symptoms persist.[3][13]

Immediately wash the affected area with plenty
) of soap and water. Remove contaminated
Skin Contact ) ) o
clothing. Seek medical attention if irritation

develops or persists.[3][13]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[3]

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.[3]

Accidental Release Measures

Prompt and safe cleanup of spills is necessary to prevent exposure and environmental
contamination.

Workflow for a Small Organic Solid/Liquid Spill Cleanup
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Evacuate and secure the area

:

Assess the spill and consult the SDS

i

Don appropriate PPE

i

Contain the spill with absorbent material (e.g., vermiculite, sand)

Optional

For larger spills or if necessary, neutralize (if applicable and safe to do so)

Y

Carefully collect the absorbed material into a labeled, sealed container

:

Decontaminate the spill area with a suitable solvent, followed by soap and water

i

Dispose of waste as hazardous material according to regulations

Report the incident

Click to download full resolution via product page

Caption: General workflow for cleaning up a small chemical spill.[4][13][14][15][16]
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Disposal Considerations

Dispose of 2,2'-Bithiophene and any contaminated materials in accordance with all applicable
federal, state, and local environmental regulations. Do not allow it to enter drains or waterways.

Ecological Information

There is limited data available on the ecotoxicity of 2,2'-Bithiophene.[8] It is important to
prevent its release into the environment. This substance is not considered to be persistent,
bioaccumulative, and toxic (PBT), or very persistent and very bioaccumulative (vPvB).[3]

This technical guide is intended to provide comprehensive health and safety information for
2,2'-Bithiophene. It is not a substitute for a thorough review of the Safety Data Sheet (SDS)
and adherence to all institutional and regulatory safety protocols. Always prioritize a culture of
safety in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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